Dimethylethyltin

• CAS RN: 108354-35-4
• Molecular Formula: C4H11BrSn
• Molecular Weight: 257.74 g/mol
• IUPAC Name: bromo-ethyl-dimethylstannane
• InChI: InChI=1S/C2H5.2CH3.BrH.Sn/c1-2;;;;/h1H2,2H3;2*1H3;1H;/q;;;;+1/p-1
• InChI Key: LZEGWZBIBAVIJT-UHFFFAOYSA-N
• SMILES: CC[Sn](C)(C)Br
• synonyms: dimethylethyltin; DME-tin

Description

Dimethylethyltin (DMET) is an organotin compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DMET is a colorless liquid that is highly soluble in water and organic solvents. It is synthesized by the reaction of ethylmagnesium bromide with dimethyltin dichloride.

Scientific Research Applications

Dimethylethyltin has potential applications in various fields, including agriculture, medicine, and industry. In agriculture, Dimethylethyltin has been shown to have antifungal and antibacterial properties, making it a potential candidate for use as a pesticide. In medicine, Dimethylethyltin has been studied for its potential anticancer properties. In industry, Dimethylethyltin is used as a stabilizer in plastic manufacturing.

Mechanism of Action

The mechanism of action of Dimethylethyltin is not fully understood. However, studies have shown that Dimethylethyltin interacts with cellular membranes, leading to disruption of membrane function. Dimethylethyltin has also been shown to inhibit the activity of certain enzymes, leading to cell death.
Biochemical and Physiological Effects:
Dimethylethyltin has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that Dimethylethyltin can induce apoptosis in cancer cells. Dimethylethyltin has also been shown to have anti-inflammatory properties. In animal studies, Dimethylethyltin has been shown to cause liver and kidney damage at high doses.

Advantages and Limitations for Lab Experiments

Dimethylethyltin has several advantages for use in lab experiments. It is easily synthesized, and its properties can be easily modified by changing the reaction conditions. However, Dimethylethyltin is highly toxic and requires careful handling. It can also be difficult to obtain pure Dimethylethyltin due to its high reactivity.

Future Directions

There are several future directions for research on Dimethylethyltin. One area of interest is the development of Dimethylethyltin-based pesticides that are more environmentally friendly than current pesticides. Another area of interest is the development of Dimethylethyltin-based anticancer drugs that are more effective and less toxic than current drugs. Finally, further research is needed to fully understand the mechanism of action of Dimethylethyltin and its potential applications in various fields.
Conclusion:
In conclusion, Dimethylethyltin is an organotin compound with potential applications in various fields. Its synthesis method is simple and efficient, and its properties can be easily modified. Dimethylethyltin has been shown to have antifungal, antibacterial, anti-inflammatory, and anticancer properties. However, Dimethylethyltin is highly toxic and requires careful handling. Further research is needed to fully understand the mechanism of action of Dimethylethyltin and its potential applications in various fields.

Synthesis Methods

Dimethylethyltin is synthesized by the reaction of ethylmagnesium bromide with dimethyltin dichloride. The reaction takes place in anhydrous ether at room temperature. The reaction mixture is then washed with water, dried, and distilled to obtain pure Dimethylethyltin. The synthesis method is simple and efficient, and the yield of Dimethylethyltin is high.